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Compound of Interest

Compound Name: 2-Methyl-1-nitrobutane
CAS No.: 3457-57-6
Cat. No.: B15789741
Get Quote
. J

Disclaimer: A comprehensive, officially recognized Safety Data Sheet (SDS) for 2-Methyl-1-
nitrobutane (CAS No. 3457-57-6) is not readily available in the public domain. This guide has
been compiled from publicly accessible database information and safety data for structurally
similar nitroalkanes. The information herein should be used as a preliminary safety reference
and is not a substitute for a manufacturer-provided SDS. All chemicals should be handled with
caution by trained professionals.

Chemical Identification and Properties

2-Methyl-1-nitrobutane is a nitroalkane compound. While detailed experimental data is
limited, various physical and chemical properties have been computed.

Table 1: Physical and Chemical Properties of 2-Methyl-1-nitrobutane
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Property Value Source
Molecular Formula C5H11NO2 PubChem[1]
Molecular Weight 117.15 g/mol PubChem[1]
CAS Number 3457-57-6 PubChem[1]
IUPAC Name 2-methyl-1-nitrobutane PubChem[1]
Synonyms 1-nitro-2-methylbutane PubChem[1]
Computed XLogP3 1.7 PubChem[1]
Computed Hydrogen Bond
PubChem[1]

Donor Count
Computed Hydrogen Bond

2 PubChem[1]
Acceptor Count
Computed Rotatable Bond

2 PubChem[1]

Count

Hazard Identification and Classification

Specific GHS classification for 2-Methyl-1-nitrobutane is not available.[2] However, based on
the data for similar nitroalkanes such as 2-nitrobutane, it should be treated as a potentially
hazardous substance. For context, 2-nitrobutane is classified as toxic if swallowed and causes
serious eye damage.[3]

General Hazards of Short-Chain Nitroalkanes:

o Flammability: Many nitroalkanes are flammable liquids and vapors.

o Toxicity: May be harmful or toxic if swallowed, inhaled, or in contact with skin.
e Irritation: Can cause skin, eye, and respiratory irritation.

A logical workflow for assessing the potential hazards of an unclassified chemical like 2-
Methyl-1-nitrobutane is presented below.
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Hazard Assessment Workflow

Identify Compound
(2-Methyl-1-nitrobutane)

Search for Official SDS

Yes No

Follow SDS Guidelines No Official SDS Available

Gather Data on Structural Analogs
(e.g., 2-Nitrobutane)

,

Assume Similar or Greater Hazards

'

Implement Strict General Controls

Proceed with Caution

Click to download full resolution via product page

A logical workflow for hazard assessment of a chemical with limited safety data.

Handling and Storage
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Given the lack of specific data, prudent laboratory practices for handling potentially flammable
and toxic liquids should be strictly followed.

Table 2: Recommended Handling and Storage Procedures

. Source (Analogous
Aspect Recommendation
Compounds)

Handle in a well-ventilated
area, preferably in a chemical
fume hood.[3] Use non-
Handling sparking tools and take
measures to prevent
electrostatic discharge.[3]
Avoid contact with skin and

eyes.[3]

Store in a tightly closed
container in a dry, cool, and
well-ventilated place.[3] Keep
Storage away from heat, sparks, and
open flames. Store away from
incompatible materials such as

oxidizing agents.

Personal Protective Equipment (PPE)

Appropriate PPE is crucial to minimize exposure. The following recommendations are based on
general best practices for handling nitroalkanes.
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Recommended Personal Protective Equipment

Respiratory Protection
(Use in Fume Hood)

Body Protection
" (Lab Coat, Apron)

Personal Protective Equipment

. Engineering Controls
2-Methyl-1-nitrobutane (Chemical Fume Hood)

Hand Protection
(Chemical-resistant Gloves)

Eye/Face Protection
(Safety Goggles, Face Shield)

Click to download full resolution via product page
A diagram illustrating the hierarchy of controls and recommended PPE.

First-Aid Measures

In case of exposure, the following first-aid measures, based on general procedures for
hazardous chemicals, should be taken.

Table 3: First-Aid Measures
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. ) Source (Analogous
Exposure Route First-Aid Procedure
Compounds)

Move the person to fresh air. If
breathing is difficult, give
) oxygen. If not breathing, give
Inhalation
artificial respiration. Seek

immediate medical attention.

[3]

Immediately remove all
contaminated clothing. Wash
_ the affected area with soap
Skin Contact
and plenty of water. Seek
medical attention if irritation

develops or persists.

Rinse cautiously with water for
at least 15 minutes. Remove
contact lenses, if present and

Eye Contact ] o
easy to do. Continue rinsing.
Seek immediate medical

attention.[3]

Do NOT induce vomiting.
Rinse mouth with water. Never
) give anything by mouth to an
Ingestion i
unconscious person. Seek

immediate medical attention.

[3]4]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

o Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[4] Containers may explode when heated.[4]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[4]

Accidental Release Measures

In the event of a spill, a clear and systematic approach is necessary to ensure safety.

4 N\

Spill Response Workflow

Evacuate Immediate Area

Ensure Adequate Ventilation

Remove All Ignition Sources

l

Wear Appropriate PPE

l

Contain Spill with Inert Absorbent Material

,

Collect Residue into a Labeled Container

l

Dispose of Waste According to Regulations
- /
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A generalized workflow for responding to a chemical spill.

Experimental Protocols

While specific experimental safety data for 2-Methyl-1-nitrobutane is not available, the
methodologies for determining key safety parameters for similar chemicals are well-
established.

» Flash Point Determination: The flash point of a volatile material is typically determined using
a closed-cup or open-cup apparatus. In a closed-cup method (e.g., Pensky-Martens or Tag
Closed Cup), the vapor is contained within a controlled space, which generally results in a
lower, more conservative flash point value. An ignition source is periodically introduced into
the vapor space as the sample is heated to determine the lowest temperature at which the
vapors ignite.

» Acute Toxicity (LD50/LC50) Determination: Acute toxicity studies are conducted to determine
the median lethal dose (LD50) or lethal concentration (LC50) of a substance. These studies
typically involve administering the substance to laboratory animals (e.g., rats, mice) via
different routes of exposure (oral, dermal, inhalation). The dose or concentration at which
50% of the test population dies is determined through statistical analysis of dose-response
data. These protocols are highly regulated and must be conducted in accordance with
established guidelines (e.g., OECD Test Guidelines).

Toxicological and Ecological Information

» Toxicological Information: No specific toxicological data for 2-Methyl-1-nitrobutane was
found.[2] It is recommended to handle this chemical as if it were toxic.

o Ecological Information: No specific ecological data for 2-Methyl-1-nitrobutane was found.
Care should be taken to prevent its release into the environment.

Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable local, regional,
national, and international regulations. It is advisable to consult with a licensed professional
waste disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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